Cas no 1021107-88-9 (N-phenylthiolan-3-amine)

• Product Name: N-phenylthiolan-3-amine
• CAS No: 1021107-88-9
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 4568120
• PubChem ID: 43189982
• Update Time: 2025-06-08

N-phenylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-phenylthiolan-3-amine
• 3-Thiophenamine, tetrahydro-N-phenyl-
• Tetrahydro-N-phenyl-3-thiophenamine

• Inchi： 1S/C12H15NS/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2
• InChI Key： ZIIWYNSUZVBREO-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)CCCC(=S)C1

Computed Properties

• Exact Mass: 179.076871g/mol
• Monoisotopic Mass: 179.076871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.28g/mol
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 325.5±35.0 °C at 760 mmHg
• Flash Point: 150.6±25.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-phenylthiolan-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)